Cas no 1361568-24-2 (2,3-Bis(trifluoromethyl)-4-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 2,3-Bis(trifluoromethyl)-4-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361568-24-2
• MF: C₁₃H₄Cl₃F₆N
• MW: 394.52698135376
• CID: 4968157
• Update Time: 2025-05-21

2,3-Bis(trifluoromethyl)-4-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C13H4Cl3F6N/c14-5-3-7(15)9(8(16)4-5)6-1-2-23-11(13(20,21)22)10(6)12(17,18)19/h1-4H
• InChI Key： QUZUEVOAYHNIDD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CN=C(C(F)(F)F)C=1C(F)(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 404
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(trifluoromethyl)-4-(2,4,6-trichlorophenyl)pyridine

Recent Advances in the Study of 2,3-Bis(trifluoromethyl)-4-(2,4,6-trichlorophenyl)pyridine (CAS: 1361568-24-2)

The compound 2,3-Bis(trifluoromethyl)-4-(2,4,6-trichlorophenyl)pyridine (CAS: 1361568-24-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 2,3-Bis(trifluoromethyl)-4-(2,4,6-trichlorophenyl)pyridine with high yield and purity. Researchers have employed advanced catalytic methods and optimized reaction conditions to overcome the steric and electronic hindrances posed by the trifluoromethyl and trichlorophenyl groups. These advancements have facilitated the large-scale production of the compound, enabling further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2,3-Bis(trifluoromethyl)-4-(2,4,6-trichlorophenyl)pyridine exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. The compound's unique electronic profile, attributed to the presence of multiple halogen substituents, enhances its binding affinity to these targets. Molecular docking simulations have provided insights into the interactions between the compound and its biological targets, suggesting potential modifications to improve selectivity and efficacy.

Furthermore, recent in vivo studies have explored the pharmacokinetic properties and toxicity profiles of 2,3-Bis(trifluoromethyl)-4-(2,4,6-trichlorophenyl)pyridine. Results indicate that the compound has favorable bioavailability and a manageable safety profile, making it a promising candidate for further preclinical development. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future research.

In conclusion, 2,3-Bis(trifluoromethyl)-4-(2,4,6-trichlorophenyl)pyridine (CAS: 1361568-24-2) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are focused on optimizing its chemical structure, elucidating its mechanism of action, and evaluating its potential in treating various diseases. The compound's unique properties and recent advancements in its synthesis and biological evaluation underscore its significance in the field of chemical biology and medicinal chemistry.